![molecular formula C16H21N3O2S2 B2823276 N-[2-(Diethylamino)-4-oxo-1,3-benzothiazin-6-yl]-2-ethylsulfanylacetamide CAS No. 2243515-43-5](/img/structure/B2823276.png)
N-[2-(Diethylamino)-4-oxo-1,3-benzothiazin-6-yl]-2-ethylsulfanylacetamide
Description
N-[2-(Diethylamino)-4-oxo-1,3-benzothiazin-6-yl]-2-ethylsulfanylacetamide, also known as DABCO-acetamide, is a synthetic compound that has gained attention for its potential use in scientific research. This compound belongs to the class of benzothiazine compounds and has shown promising results in various studies.
Scientific Research Applications
Antimicrobial and Anticancer Agents
N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, including compounds similar to the specified chemical, were synthesized and exhibited moderate to significant radical scavenging activity. These compounds, characterized by NMR, mass, and elemental analysis, hold potential as templates for developing new bioactive molecules due to their antioxidant properties. Furthermore, their structure-activity relationship studies might contribute to the development of potent biological agents (Ahmad et al., 2012).
Electrophysiological Activity in Cardiac Cells
The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, structurally related to the compound of interest, were explored, revealing potency in the in vitro Purkinje fiber assay. These findings suggest that the compound's derivatives could be effective in addressing cardiac-related conditions (Morgan et al., 1990).
Drug Delivery and Targeting for Melanoma Treatment
Derivatives of N-(2-(diethylamino)ethyl)benzamides, closely related to the specified compound, have shown promise in targeted drug delivery for melanoma treatment. Conjugates synthesized and tested demonstrated high toxicity against melanoma cells, indicating potential for enhanced efficacy in melanoma therapy (Wolf et al., 2004).
properties
IUPAC Name |
N-[2-(diethylamino)-4-oxo-1,3-benzothiazin-6-yl]-2-ethylsulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2S2/c1-4-19(5-2)16-18-15(21)12-9-11(7-8-13(12)23-16)17-14(20)10-22-6-3/h7-9H,4-6,10H2,1-3H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKRULVILUZNWJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=O)C2=C(S1)C=CC(=C2)NC(=O)CSCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(Diethylamino)-4-oxo-1,3-benzothiazin-6-yl]-2-ethylsulfanylacetamide | |
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